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Compound of Interest

Compound Name: ASP2535

Cat. No.: B1665297 Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for ASP2535 is not readily available, the

following information is based on general best practices for handling and disposing of potent,

centrally-active research compounds. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific protocols and to always

perform a risk assessment before handling any research chemical.

ASP2535 is a potent, orally bioavailable, and selective glycine transporter-1 (GlyT1) inhibitor.

[1][2][3] Due to its biological activity, it should be handled with care to avoid accidental

exposure. The following guidelines provide a framework for its safe handling and disposal in a

laboratory setting.

Handling and Storage of ASP2535
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Quantitative Data Summary:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1665297?utm_src=pdf-interest
https://www.benchchem.com/product/b1665297?utm_src=pdf-body
https://www.benchchem.com/product/b1665297?utm_src=pdf-body
https://www.medchemexpress.com/asp2535.html
https://www.medchemexpress.com/search.html?q=Glycine%20transporters&ft=&fa=&fp=
https://www.targetmol.com/compound/asp2535
https://www.benchchem.com/product/b1665297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Purity 99.44% MedChemExpress

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
MedChemExpress[1]

In Vitro IC50 (rat GlyT1) 92 nM MedChemExpress[1]

Experimental Protocol: Reconstitution and Storage of Stock Solutions

To minimize degradation from repeated freeze-thaw cycles, it is recommended to prepare

aliquots of the stock solution.

Reconstitution: Based on the desired concentration and experimental needs, dissolve the

solid ASP2535 in a suitable solvent, such as DMSO. For example, to prepare a 10 mM stock

solution, dissolve the appropriate mass of ASP2535 in the calculated volume of DMSO.

Aliquoting: Once the compound is fully dissolved, divide the stock solution into smaller,

single-use aliquots in appropriate storage vials.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Step-by-Step Disposal Procedure for ASP2535
The disposal of ASP2535 and any contaminated materials must be carried out in accordance

with federal, state, and local environmental control regulations.

Personal Protective Equipment (PPE) Required:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Disposal of Unused Solid ASP2535:
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Collection: Collect any unused or waste solid ASP2535 in a clearly labeled, sealed container.

Labeling: The label should include the chemical name ("ASP2535"), the approximate

quantity, and the words "Hazardous Waste" or as directed by your institution's EHS.

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's EHS-approved

hazardous waste management service.

Disposal of ASP2535 Solutions and Contaminated Labware:

Liquid Waste:

Collect all solutions containing ASP2535 in a designated, leak-proof, and clearly labeled

hazardous waste container.

Do not pour ASP2535 solutions down the drain.

Contaminated Labware (e.g., pipette tips, vials, gloves):

Place all disposable labware that has come into contact with ASP2535 into a designated

hazardous waste bag or container.

Ensure the container is sealed to prevent leakage.

Sharps (e.g., needles, scalpels):

Dispose of any sharps contaminated with ASP2535 in a designated, puncture-resistant

sharps container.

Decontamination:

Wipe down all surfaces that may have come into contact with ASP2535 with an

appropriate decontaminating solution.

Dispose of the cleaning materials as hazardous waste.
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Final Disposal:

All containers of ASP2535 waste (solid, liquid, and contaminated materials) should be

disposed of through your institution's hazardous waste program.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ASP2535 and associated waste in a research laboratory setting.
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Initial Assessment & Preparation

Solid Waste Liquid Waste Sharps Waste

Final Disposal
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Don appropriate PPE:
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syringes, etc.
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hazardous waste area

Contact Institutional EHS for
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Collect in a labeled,
leak-proof hazardous waste container

Store in designated
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Place in a puncture-resistant
sharps container

Store securely

End: Waste properly disposed
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Caption: ASP2535 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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